molecular formula C9H11ClO2 B8585894 1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)- CAS No. 51557-84-7

1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)-

Cat. No.: B8585894
CAS No.: 51557-84-7
M. Wt: 186.63 g/mol
InChI Key: DJWMOIXRULGZDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)- is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

51557-84-7

Molecular Formula

C9H11ClO2

Molecular Weight

186.63 g/mol

IUPAC Name

2-chloro-2-prop-2-enylcyclohexane-1,3-dione

InChI

InChI=1S/C9H11ClO2/c1-2-6-9(10)7(11)4-3-5-8(9)12/h2H,1,3-6H2

InChI Key

DJWMOIXRULGZDH-UHFFFAOYSA-N

Canonical SMILES

C=CCC1(C(=O)CCCC1=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

t-Butylhypochlorite (104.6 g, 0196 mol) was added dropwise to a solution of 2-allyl-1,3-cyclohexanedione (132 g, 0.87 mol) in 650 ml of methanol at 0° C. The temperature was not allowed to rise above 20° C. The methanol was removed at reduced pressure in a 40° water bath and the residual oil was taken up in benzene. The benzene solution was washed with 5 percent sodium thiosulfate (3×250 ml), 5 percent sodium bicarbonate (3×250 ml) and water (1×250 ml). Evaporation of the benzene gave 148 g (91 percent) of 2-chloro-2-allyl-1,3-cyclohexanedione as a light yellow oil.
Quantity
104.6 g
Type
reactant
Reaction Step One
Quantity
132 g
Type
reactant
Reaction Step One
Quantity
650 mL
Type
solvent
Reaction Step One

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